Cas no 2955-61-5 (Octanoic acid, 6-oxo-, methyl ester)
2955-61-5 structure
Product Name:Octanoic acid, 6-oxo-, methyl ester
CAS No:2955-61-5
MF:C9H16O3
MW:172.221543312073
CID:1438762
PubChem ID:11309799
Update Time:2025-04-20
Octanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 6-oxo-, methyl ester
- methyl 6-oxooctanoate
- DTXSID40461878
- 2955-61-5
- QRRWOBZFNSPXOO-UHFFFAOYSA-N
- DA-19977
- SCHEMBL9736474
-
- Inchi: 1S/C9H16O3/c1-3-8(10)6-4-5-7-9(11)12-2/h3-7H2,1-2H3
- InChI Key: QRRWOBZFNSPXOO-UHFFFAOYSA-N
- SMILES: O=C(CC)CCCCC(=O)OC
Computed Properties
- Exact Mass: 172.10998
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Octanoic acid, 6-oxo-, methyl ester Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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